Cas no 1803864-18-7 (2-(3,4-Bis(trifluoromethyl)pyridin-5-yl)-2-hydroxyacetic acid)

• Product Name: 2-(3,4-Bis(trifluoromethyl)pyridin-5-yl)-2-hydroxyacetic acid
• CAS No: 1803864-18-7
• MF: C₉H₅F₆NO₃
• MW: 289.131323575974
• CID: 4908625
• Update Time: 2025-05-20

2-(3,4-Bis(trifluoromethyl)pyridin-5-yl)-2-hydroxyacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-Bis(trifluoromethyl)pyridin-5-yl)-2-hydroxyacetic acid

• Inchi： 1S/C9H5F6NO3/c10-8(11,12)4-2-16-1-3(6(17)7(18)19)5(4)9(13,14)15/h1-2,6,17H,(H,18,19)
• InChI Key： MKNXPQVILJSQOM-UHFFFAOYSA-N
• SMILES： FC(C1C(C(F)(F)F)=CN=CC=1C(C(=O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 342
• XLogP3: 1.5
• Topological Polar Surface Area: 70.4

Additional information on 2-(3,4-Bis(trifluoromethyl)pyridin-5-yl)-2-hydroxyacetic acid

2-(3,4-Bis(trifluoromethyl)pyridin-5-yl)-2-hydroxyacetic Acid: A Comprehensive Overview

The compound with CAS No. 1803864-18-7, known as 2-(3,4-Bis(trifluoromethyl)pyridin-5-yl)-2-hydroxyacetic acid, has garnered significant attention in the fields of organic chemistry and pharmacology. This molecule is a derivative of pyridine, a six-membered aromatic heterocycle, and incorporates trifluoromethyl groups at the 3 and 4 positions of the pyridine ring. The presence of these trifluoromethyl groups imparts unique electronic and steric properties to the molecule, making it a valuable compound for various applications.

2-(3,4-Bis(trifluoromethyl)pyridin-5-yl)-2-hydroxyacetic acid is notable for its potential in drug discovery. Recent studies have highlighted its role as a lead compound in the development of novel therapeutic agents. The hydroxyacetic acid moiety attached to the pyridine ring contributes to its acidity and reactivity, making it a versatile building block for synthesizing more complex molecules. Researchers have explored its ability to act as a precursor for bioactive compounds, particularly in the context of anti-inflammatory and anti-cancer drug development.

The synthesis of CAS No. 1803864-18-7 involves a multi-step process that typically begins with the preparation of the pyridine derivative. The introduction of trifluoromethyl groups at specific positions requires precise control over reaction conditions to ensure regioselectivity. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound. For instance, the use of transition metal catalysts has been reported to significantly enhance the yield and purity of 2-(3,4-Bis(trifluoromethyl)pyridin-5-yl)-2-hydroxyacetic acid.

In terms of applications, CAS No. 1803864-18-7 has shown promise in materials science as well. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and field-effect transistors (FETs). Researchers have investigated its ability to act as an electron-deficient component in donor-acceptor systems, which is crucial for achieving high performance in electronic devices.

Recent studies have also focused on the environmental impact and biodegradation of 2-(3,4-Bis(trifluoromethyl)pyridin-5-yl)-2-hydroxyacetic acid. Understanding its behavior in natural ecosystems is essential for assessing its safety and sustainability. Preliminary findings suggest that while the compound exhibits moderate biodegradability under aerobic conditions, further research is needed to evaluate its long-term effects on aquatic and terrestrial environments.

Looking ahead, the potential applications of CAS No. 1803864-18-7 are vast and continue to expand with ongoing research. Its role as a versatile building block in organic synthesis positions it as a key compound in both academic and industrial settings. As researchers delve deeper into its properties and applications, new insights are expected to emerge, further solidifying its importance in modern chemistry.